molecular formula C18H21N3O5S B2372612 3-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-3-yl)oxy)-6-methylpyridazine CAS No. 2034226-75-8

3-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-3-yl)oxy)-6-methylpyridazine

Cat. No. B2372612
CAS RN: 2034226-75-8
M. Wt: 391.44
InChI Key: ATZXANQGHRFFTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using density functional theory (DFT) with a B3LYP functional and 6-31G (d,p) basis set . This method allows for the optimization of molecular structures, bond lengths, and bond angles.

Scientific Research Applications

1. Pharmacokinetic Interactions and Metabolism

  • Albendazole and Praziquantel Interaction: Studies on healthy volunteers have shown that the co-administration of albendazole with praziquantel leads to significant increases in the plasma concentrations of albendazole's metabolites, suggesting potential pharmacokinetic interactions that could enhance therapeutic efficacy while also possibly increasing the risk of side effects (Lima et al., 2011).

2. Drug Metabolism and Disposition

  • Venetoclax Metabolism: Venetoclax, a B-cell lymphoma-2 inhibitor, is extensively metabolized in humans, with feces being the major route of elimination. The study highlights the complex metabolism involving enzymatic oxidation and the production of unusual metabolites, contributing to understanding the drug's disposition and potential side effects (Liu et al., 2017).

3. Anticoagulant Effects in Hemodialysis

  • MD 805 Anticoagulant: MD 805, an anticoagulant, was used in patients with chronic renal failure undergoing maintenance hemodialysis. It showed no significant increase in platelet factor 4, suggesting it could be a useful anticoagulant in hemodialysis without activating platelets, unlike heparin (Matsuo et al., 1986).

Mechanism of Action

The compound may act as a potent antagonist of D4 receptors, with significant selectivity over D2 and D3 receptors . This suggests potential applications in the field of neuroscience.

properties

IUPAC Name

3-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperidin-3-yl]oxy-6-methylpyridazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O5S/c1-13-4-7-18(20-19-13)26-14-3-2-8-21(12-14)27(22,23)15-5-6-16-17(11-15)25-10-9-24-16/h4-7,11,14H,2-3,8-10,12H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ATZXANQGHRFFTL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(C=C1)OC2CCCN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.